Mesoridazine-d3

Bioanalysis Forensic Toxicology Pharmacokinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C21H26N2OS2
Molecular Weight 389.6 g/mol
Cat. No. B15597901
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameMesoridazine-d3
Molecular FormulaC21H26N2OS2
Molecular Weight389.6 g/mol
Structural Identifiers
InChIInChI=1S/C21H26N2OS2/c1-22-13-6-5-7-16(22)12-14-23-18-8-3-4-9-20(18)25-21-11-10-17(26(2)24)15-19(21)23/h3-4,8-11,15-16H,5-7,12-14H2,1-2H3/i1D3
InChIKeySLVMESMUVMCQIY-FIBGUPNXSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / 10 mg / 1 ml / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Mesoridazine-d3 Deuterated Internal Standard


Mesoridazine-d3 (CAS 2514954-64-2) is a deuterium-labeled analog of mesoridazine, a phenothiazine antipsychotic agent. It serves as a stable isotope-labeled (SIL) internal standard specifically designed for the accurate and precise quantitative analysis of mesoridazine and related compounds in complex biological matrices using LC-MS/MS. The compound is supplied as a certified reference material (CRM) solution at a concentration of 100 μg/mL in methanol, ensuring traceable and reproducible analytical measurements . Its primary function is to correct for variability in sample preparation, chromatographic separation, and mass spectrometric detection, which is essential for rigorous pharmacokinetic, toxicokinetic, and forensic studies .

Isotope-labeled internal standard for LC-MS/MS
Enables mass-discriminated quantification of mesoridazine
Supports bioanalytical validation review and research-matrix analysis

Why Non-Deuterated Mesoridazine Fails as IS


In quantitative LC-MS/MS bioanalysis, substituting a deuterated internal standard like Mesoridazine-d3 with a non-isotopic analog or an unlabeled standard introduces significant analytical error. Analogs such as chlorpromazine or trifluoperazine do not share identical chemical and physical properties with mesoridazine, leading to differential behavior during extraction, chromatography, and ionization. This results in variable and incomplete correction for matrix effects, which can cause ion suppression or enhancement that skews results by up to 20% or more [1][2]. While deuterated internal standards are the gold standard for compensating for these variabilities, they are not universally interchangeable; the specific isotope labeling pattern and purity of Mesoridazine-d3 are critical for ensuring co-elution and matching ionization efficiency with the target analyte [3].

Preferred IS
Mesoridazine-d3 provides a +3.04 Da mass shift, enabling clear MRM separation while maintaining co-elution and matrix-effect compensation.
Risk if substituted
Non-deuterated mesoridazine shares the exact molecular weight and ionization behavior, leading to cross-talk and unusable mass discrimination.

Quantitative Evidence for Mesoridazine-d3


Mass Shift Discrimination by Isotopic Labeling

Mesoridazine-d3 is supplied as a ready-to-use, certified reference material solution at a concentration of 100 μg/mL in methanol. In contrast, the unlabeled mesoridazine besylate CRM is supplied as a 1 mg/mL solution, requiring a 10-fold dilution to reach a comparable working concentration for spiking . More critically, alternative deuterated analogs or non-certified solid materials require the user to weigh, dissolve, and verify the concentration, introducing additional steps that can compromise accuracy and batch-to-batch consistency [1].

Mass shift
Head-to-head
+3.04 Da
Supports unequivocal MS separation
Based on molecular formula comparison; deuterium at N-methyl position
Bioanalysis Forensic Toxicology Pharmacokinetics

Traceable CRM Solution for Calibration

The use of deuterated internal standards (SIL-IS) like Mesoridazine-d3 is fundamental to correcting for matrix effects (ion suppression/enhancement) in biological samples. While specific data for Mesoridazine-d3 in a published method is limited, the class of deuterated antipsychotic internal standards is essential. A method for mesoridazine using the non-deuterated analog chlorpromazine as IS achieved matrix effects of 101% for mesoridazine and 99.5% for the IS, indicating near-ideal correction [1]. However, a more advanced UHPLC-MS/MS method for the structurally related thioridazine and its metabolites used the deuterated thioridazine-d3 as IS and reported a matrix effect range of 93% to 110% across all analytes, demonstrating robust, validated correction for complex biological matrices [2]. The use of a matched deuterated IS is expected to provide even more consistent and narrower matrix effect ranges than an analog, as shown by the class of compounds [3].

CRM traceability
Head-to-head
100 μg/mL certified vs. user-prepared
Supports method validation documentation context
ISO/IEC 17025 & ISO 17034 accredited manufacturing
Method Validation Quantitative Bioanalysis LC-MS/MS

Validated Method for Internal Standard Substitution

A critical advantage of a deuterated internal standard like Mesoridazine-d3 is its near-identical physicochemical properties to the analyte mesoridazine. This ensures co-elution during chromatography and similar ionization efficiency in the mass spectrometer source, which is essential for accurate quantification using the stable isotope dilution (SID) method. In contrast, an analog internal standard such as chlorpromazine, used in an LC-MS/MS method for mesoridazine, has a different retention time and can experience differential matrix effects, leading to less precise and accurate results [1]. The method using thioridazine-d3 for the analysis of thioridazine and its metabolites demonstrates this principle, with the deuterated IS co-eluting with the non-deuterated analytes and providing the basis for the method's high precision and accuracy [2].

Method framework
Cross-study
Expected improvement in precision and accuracy
Supports ISTD substitution within validated rat plasma method
Based on class knowledge of SIL-IS; requires validation
LC-MS/MS Stable Isotope Dilution Method Validation

Purity and Intended Use Specification

A validated LC-MS/MS method for the simultaneous quantification of 19 antipsychotic drugs in postmortem human blood utilized deuterated internal standards for each analyte, including mesoridazine-d3. The method reported that all compounds met validation criteria, with the exception of mesoridazine and thiothixene, which required further optimization [1]. While this highlights the challenge of analyzing mesoridazine, it also underscores the importance of using the correct, matched deuterated IS to achieve the required performance. The fact that mesoridazine was included in this rigorous, multi-analyte method validates its applicability in challenging forensic matrices and provides a framework for method development, even if the specific validation parameters for mesoridazine were not fully disclosed.

Purity specification
Data to verify
Purity ≥ 95%
Meets purpose-built analytical standard requirements
Lot-specific review recommended; vendor datasheet context
Postmortem Toxicology Multi-Analyte Method Forensic Chemistry

Mesoridazine-d3 Primary Applications


Preclinical Pharmacokinetic and Toxicokinetic Studies

In drug development, accurate measurement of mesoridazine concentrations in plasma and tissues is critical for determining absorption, distribution, metabolism, and excretion (ADME) parameters. Mesoridazine-d3 serves as the ideal internal standard for these studies, ensuring the precision and accuracy required for regulatory submissions, as demonstrated in the validation of an LC-MS/MS method for mesoridazine in rat plasma [1].

Regulatory Bioanalysis and Method Validation

In forensic investigations, precise quantification of antipsychotics like mesoridazine is necessary for determining cause and manner of death. A validated LC-MS/MS method utilizing deuterated internal standards, including mesoridazine-d3, has been developed for the simultaneous analysis of 19 antipsychotics in postmortem blood, providing a robust framework for forensic laboratories [2].

Metabolite Analysis in DDI Studies

Clinical laboratories developing methods for TDM of mesoridazine or its parent drug, thioridazine, require high accuracy and precision across a range of patient samples. The use of a deuterated internal standard like Mesoridazine-d3 is essential for mitigating matrix effects from diverse patient plasma and ensuring reliable quantification, as supported by general principles of SIL-IS in clinical bioanalysis [3].

Application
Selection Property
Validation Focus
PK/TK research studies
Matrix-effect compensation
AUC, Cmax, t½ parameter interpretation
Bioanalytical method validation
Certified concentration and traceability
LLOQ, linearity, accuracy, precision endpoint review
Metabolite and DDI research
Co-eluting SIL-IS for thioridazine pathway
Quantification in presence of parent drug and metabolites
Formulation quality control
Isotope dilution MS compatibility
Assay precision and lot-consistency review

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

42 linked technical documents
Explore Hub


Quote Request

Request a Quote for Mesoridazine-d3

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.